molecular formula C23H19N3O4 B6565243 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione CAS No. 923139-41-7

3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione

Cat. No.: B6565243
CAS No.: 923139-41-7
M. Wt: 401.4 g/mol
InChI Key: BXOSQCHIRUGWAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is a pyrido-pyrimidine derivative featuring a bicyclic core fused at the [3,2-d] position. Its structure includes two key substituents:

  • 3-(2H-1,3-Benzodioxol-5-yl)methyl group: This electron-rich substituent, derived from the benzodioxole moiety, enhances lipophilicity and may facilitate interactions with aromatic residues in biological targets.
  • 1-(4-Methylphenyl)methyl group: A para-methylbenzyl group contributing to steric bulk and influencing metabolic stability.

Pyrido-pyrimidines are structurally related to purines, enabling interactions with enzymes like kinases and receptors. The [3,2-d] fusion distinguishes it from isomers such as pyrido[2,3-d]pyrimidines, altering electronic distribution and binding modes .

Properties

IUPAC Name

3-(1,3-benzodioxol-5-ylmethyl)-1-[(4-methylphenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H19N3O4/c1-15-4-6-16(7-5-15)12-25-18-3-2-10-24-21(18)22(27)26(23(25)28)13-17-8-9-19-20(11-17)30-14-29-19/h2-11H,12-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BXOSQCHIRUGWAK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5)N=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogues

Core Heterocycle Variations

Pyrido[2,3-d]pyrimidines
  • Example : 6-(Hydroxybenzoyl)-1-methylpyrido[2,3-d]pyrimidine-2,4-diones ().
  • Key Differences: Fusion Position: [2,3-d] vs. Electronic Properties: HOMO-LUMO gaps (3.91–4.10 eV) suggest moderate stability; substituents like hydroxybenzoyl increase polarity compared to the benzodioxole group .
  • Biological Relevance : Demonstrated kinase inhibition and anti-inflammatory activity .
Thieno[2,3-d]pyrimidines
  • Example: 5-Methyl-6-(2-methylthiazol-4-yl)-3-phenylthieno[2,3-d]pyrimidine-2,4-diones ().
  • Key Differences :
    • Heteroatom Substitution : Thiophene replaces pyridine, enhancing π-π stacking but reducing basicity.
    • Antimicrobial Activity : Active against Staphylococcus aureus (MIC < reference drugs) .
Pyrazolo[3,4-d]pyrimidines
  • Example : 5-(3-Methylphenyl)-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-dione ().
  • Key Differences :
    • Core Structure : Pyrazole fused to pyrimidine, increasing planarity and rigidity.
    • Synthetic Accessibility : Multi-step routes involving alkylation and cyclization .

Substituent Effects

Compound Substituents logP (Predicted) Biological Activity
Target Compound Benzodioxolylmethyl, 4-methylbenzyl ~3.5 Not reported
Pyrido[2,3-d]pyrimidine (6a–d, ) Hydroxybenzoyl, methyl 2.8–3.2 Kinase inhibition, anti-inflammatory
Thieno[2,3-d]pyrimidine () Methylthiazole, phenyl ~3.8 Antimicrobial (Gram+)
Halogenated Pyrido[2,3-d]pyrimidine () Fluorophenylmethyl, methoxy ~4.0 Not reported
  • Benzodioxole vs.
  • Methylbenzyl vs. Piperidine () : The para-methylbenzyl group in the target compound may confer greater metabolic stability than piperidine-containing analogues, which are prone to oxidation .

Physicochemical and Electronic Properties

  • HOMO-LUMO Gaps : The target compound’s benzodioxole group may reduce the gap compared to hydroxybenzoyl derivatives (), increasing reactivity.
  • Solubility : The benzodioxole and methylbenzyl groups likely render the compound poorly water-soluble, necessitating formulation adjustments for bioavailability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.